6-Bromo-1-[(4-methylphenyl)sulfonyl]-1H-indazol-4-amine

• Molecular Formula: C14H12BrN3O2S
• Molecular Weight: 366.23 g/mol
• IUPAC Name: 6-bromo-1-(4-methylphenyl)sulfonylindazol-4-amine
• InChI: InChI=1S/C14H12BrN3O2S/c1-9-2-4-11(5-3-9)21(19,20)18-14-7-10(15)6-13(16)12(14)8-17-18/h2-8H,16H2,1H3
• InChI Key: OQHALEHMOGAYBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C3=CC(=CC(=C3C=N2)N)Br

Description

6-Bromo-1-[(4-methylphenyl)sulfonyl]-1H-indazol-4-amine is a useful research compound. Its molecular formula is C14H12BrN3O2S and its molecular weight is 366.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (5.66 g) in anhydrous DMF (75 ml) stirring at 0° C. was added a solution of 6-bromo-1H-indazol-4-amine (30 g), also in anhydrous DMF (125 ml), dropwise. The reaction mixture was stirred for 1 h at 0° C. then a solution of 4-methylbenzenesulfonyl chloride (27 g) in anhydrous DMF (100 ml) was added dropwise. The reaction was stirred for 2 h. A further portion of sodium hydride (0.57 g) was added followed by 4-methylbenzenesulfonyl chloride (2.70 g). The reaction mixture was left to stand overnight at room temperature, before pouring onto ice/water (1800 ml). A precipitate formed that was collected by filtration, tritrurated using diethyl ether:methanol (1:1, v/v), then re-collected by filtration and dried in vacuo at 40° C. over the weekend to give title compound, (26.5 g).